Cas no 1282712-27-9 (5-(4-fluorophenyl)furan-2-ylmethanesulfonamide)

• Product Name: 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide
• CAS No: 1282712-27-9
• MF: C₁₁H₁₀FNO₃S
• MW: 255.26540517807
• CID: 5809719
• PubChem ID: 165648420
• Update Time: 2025-05-28

5-(4-fluorophenyl)furan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide
• 1282712-27-9
• [5-(4-fluorophenyl)furan-2-yl]methanesulfonamide
• EN300-2003209

• Inchi： 1S/C11H10FNO3S/c12-9-3-1-8(2-4-9)11-6-5-10(16-11)7-17(13,14)15/h1-6H,7H2,(H2,13,14,15)
• InChI Key： QZPJJCCOSROGKK-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C2C=CC(=CC=2)F)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 255.03654252g/mol
• Monoisotopic Mass: 255.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų

Additional information on 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide

Recent Advances in the Study of 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide (CAS: 1282712-27-9)

The compound 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide (CAS: 1282712-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique furan and fluorophenyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the sulfonamide group could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting that the compound could serve as a promising anti-inflammatory agent.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation, such as tyrosine kinases. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.

In addition to its therapeutic potential, the compound's metabolic stability and toxicity profile have also been explored. A recent pharmacokinetic study highlighted that 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide demonstrates favorable metabolic stability in human liver microsomes, with minimal cytochrome P450 inhibition. This finding is crucial for its development as a drug candidate, as it suggests a lower risk of drug-drug interactions.

Despite these promising results, challenges remain in the clinical translation of 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide. Issues such as solubility and bioavailability need to be addressed through further formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 5-(4-fluorophenyl)furan-2-ylmethanesulfonamide (CAS: 1282712-27-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, combined with its favorable pharmacokinetic properties, make it a compelling candidate for further development. Future research should focus on elucidating its precise mechanisms of action and optimizing its drug-like properties to fully realize its therapeutic potential.